Cas no 89112-83-4 (Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro-)

Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro- structure
89112-83-4 structure
Product Name:Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro-
CAS No:89112-83-4
MF:C16H10Cl3N3O
MW:366.629100322723
CID:611835
PubChem ID:136220728
Update Time:2025-04-19

Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro-
    • 6-[2-amino-6-(2-chlorophenyl)-1H-pyrimidin-4-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
    • DTXSID30751871
    • 89112-83-4
    • 6-[2-Amino-6-(2-chlorophenyl)pyrimidin-4(1H)-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
    • Inchi: 1S/C16H10Cl3N3O/c17-8-5-10(15(23)12(19)6-8)14-7-13(21-16(20)22-14)9-3-1-2-4-11(9)18/h1-7,23H,(H2,20,21,22)
    • InChI Key: AWEAJUFRMUAGFI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=CC(C2C=C(C=C(C=2O)Cl)Cl)=NC(N)=N1

Computed Properties

  • Exact Mass: 364.988945g/mol
  • Monoisotopic Mass: 364.988945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 72Ų
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